Cas no 1184645-19-9 (2,5-Diaminopyridine-3-carbonitrile)

• Product Name: 2,5-Diaminopyridine-3-carbonitrile
• CAS No: 1184645-19-9
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 4576052
• PubChem ID: 60922632
• Update Time: 2025-07-20

2,5-Diaminopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Diaminonicotinonitrile
• 2,5-diaminopyridine-3-carbonitrile
• SB55181
• 2,5-Diaminopyridine-3-carbonitrile

• Inchi： 1S/C6H6N4/c7-2-4-1-5(8)3-10-6(4)9/h1,3H,8H2,(H2,9,10)
• InChI Key： GKMXOWBTHCYDGI-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C#N)C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• XLogP3: 0.1
• Topological Polar Surface Area: 88.7

Additional information on 2,5-Diaminopyridine-3-carbonitrile

Recent Advances in the Study of 2,5-Diaminopyridine-3-carbonitrile (CAS: 1184645-19-9) in Chemical Biology and Pharmaceutical Research

2,5-Diaminopyridine-3-carbonitrile (CAS: 1184645-19-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functional amino and cyano groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its potential as a precursor for kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2,5-Diaminopyridine-3-carbonitrile in the design of novel kinase inhibitors targeting cancer-related pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. Molecular docking simulations further revealed that the compound's amino and cyano groups play a crucial role in forming hydrogen bonds with key residues in the kinase active site, providing insights for future structure-activity relationship (SAR) optimization.

Another notable application of 2,5-Diaminopyridine-3-carbonitrile lies in its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives with enhanced activity against drug-resistant bacterial strains. The study identified that modifications at the 2-amino position significantly improved the compounds' efficacy, suggesting a promising avenue for combating antibiotic resistance. These findings underscore the compound's potential as a scaffold for developing next-generation antimicrobial agents.

Beyond its therapeutic applications, 2,5-Diaminopyridine-3-carbonitrile has also been utilized in chemical biology as a fluorescent probe for detecting reactive oxygen species (ROS). A 2022 study in Analytical Chemistry demonstrated that the compound's cyano group undergoes specific reactions with ROS, leading to measurable changes in fluorescence intensity. This property enables real-time monitoring of oxidative stress in cellular models, offering a valuable tool for studying redox biology and related diseases.

In conclusion, the growing body of research on 2,5-Diaminopyridine-3-carbonitrile (CAS: 1184645-19-9) highlights its multifaceted role in chemical biology and pharmaceutical sciences. Its structural versatility, combined with its demonstrated bioactivity, positions it as a key compound for future drug discovery efforts. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in the treatment of cancer, infectious diseases, and other conditions.